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Compound of Interest

Compound Name: Daphmacropodine

Cat. No.: B8099199 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Daphmacropodine (CAS No. 39729-21-0)

containing detailed disposal procedures is not readily available in public domains. The following

guidelines are based on standard practices for the disposal of hazardous and potentially toxic

chemical waste, particularly for alkaloids with unknown hazard profiles. Researchers, scientists,

and drug development professionals must consult their institution's Environmental Health and

Safety (EHS) department for specific protocols and to ensure compliance with local, state, and

federal regulations.

Daphmacropodine is a natural alkaloid isolated from the branches of Daphniphyllum

macropodum Miq.[1]. Due to the general biological activity of alkaloids, it should be handled as

a hazardous compound. The proper disposal of Daphmacropodine is critical to ensure

personnel safety and environmental protection.

Chemical and Physical Properties of
Daphmacropodine
A summary of the known physical and chemical properties of Daphmacropodine is provided

below. This information is essential for the correct handling and segregation of waste.
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Property Value Reference

CAS Number 39729-21-0 [1][2]

Molecular Formula C₃₂H₅₁NO₄ [1]

Molecular Weight 513.76 g/mol [1]

Appearance Powder [1]

Melting Point 214-215 °C [1]

Boiling Point (Predicted) 573.2 ± 40.0 °C [1]

Density (Predicted) 1.16 ± 0.1 g/cm³ [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

General Disposal Protocol for Daphmacropodine
Waste
The following is a step-by-step guide for the disposal of Daphmacropodine and materials

contaminated with it. This protocol is based on general best practices for hazardous chemical

waste management.

1. Waste Identification and Segregation:

Solid Waste: This includes unused or expired Daphmacropodine powder, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and contaminated lab

supplies (e.g., weigh boats, filter paper).

Liquid Waste: This includes solutions containing Daphmacropodine and solvents used to

rinse contaminated glassware. Waste solvents should be segregated into halogenated and

non-halogenated streams.[3]

Sharps Waste: Needles, syringes, and broken glassware contaminated with

Daphmacropodine should be disposed of in a designated sharps container.
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2. Waste Collection and Containment:

Solid Waste: Collect in a clearly labeled, sealable, and chemically resistant container. The

container should be marked as "Hazardous Waste" and should indicate the contents

(Daphmacropodine solid waste).[3][4]

Liquid Waste: Collect in a compatible, leak-proof, and sealable container. The container must

be labeled as "Hazardous Waste" and specify the solvent and the presence of

Daphmacropodine. Do not mix incompatible waste streams.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (Daphmacropodine), and the associated hazards (e.g., "Toxic,"

"Handle with Care").[3]

3. Storage:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure that the storage area has secondary containment to capture any potential leaks or

spills.

Do not store waste for an extended period. Follow your institution's guidelines for waste

accumulation time limits.

4. Disposal:

DO NOT dispose of Daphmacropodine down the drain or in the regular trash.[4]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Waste will be transported to a permitted hazardous waste facility for appropriate treatment

and disposal, which may include incineration at high temperatures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8099199?utm_src=pdf-body
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/product/b8099199?utm_src=pdf-body
https://www.benchchem.com/product/b8099199?utm_src=pdf-body
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/product/b8099199?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Daphmacropodine
Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Daphmacropodine waste.
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Caption: Decision pathway for handling and disposing of Daphmacropodine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8099199#daphmacropodine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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